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Compound of Interest

Compound Name: 25-Desacetyl rifampicin-d4

Cat. No.: B15566472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the molecular weight of 25-
Desacetyl rifampicin-d4 and its related compounds. It includes a detailed experimental

protocol for the quantification of rifampicin and its metabolites using liquid chromatography-

tandem mass spectrometry (LC-MS/MS), a common application where precise molecular

weights are critical.

Core Data Presentation
The molecular weights of 25-Desacetyl rifampicin-d4 and associated molecules are

summarized below. These values are crucial for mass spectrometry-based quantification,

serving as the basis for instrument calibration and metabolite identification.
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Compound Name Molecular Formula
Molecular Weight (
g/mol )

Notes

25-Desacetyl

rifampicin-d4
C₄₁H₅₂D₄N₄O₁₁ 784.93 - 784.95

Deuterated internal

standard.[1][2][3]

25-Desacetyl

rifampicin
C₄₁H₅₆N₄O₁₁ 780.9

Major active

metabolite of

Rifampicin.[4][5][6][7]

[8]

Rifampicin-d4 C₄₃H₅₄D₄N₄O₁₂ 826.96 - 827.0

Deuterated analog of

the parent drug.[9][10]

[11][12]

Rifampicin C₄₃H₅₈N₄O₁₂ 822.9
Parent drug, a potent

antibiotic.

Experimental Protocols
A prevalent application for 25-Desacetyl rifampicin-d4 is its use as an internal standard in the

quantitative analysis of 25-Desacetyl rifampicin and Rifampicin in biological matrices. Below is

a representative LC-MS/MS methodology.

Objective:
To quantify the concentration of Rifampicin and its primary metabolite, 25-Desacetyl rifampicin,

in human plasma using 25-Desacetyl rifampicin-d4 as an internal standard.

Materials:
Analytes: Rifampicin, 25-Desacetyl rifampicin

Internal Standard: 25-Desacetyl rifampicin-d4

Reagents: Acetonitrile (ACN), Methanol (MeOH), Formic Acid, Ammonium Acetate,

Deionized Water

Biological Matrix: Human Plasma (K₂EDTA anticoagulant)
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Instrumentation:
High-Performance Liquid Chromatography (HPLC) system

Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source

Methodology:
Standard and Quality Control (QC) Sample Preparation:

Prepare stock solutions of Rifampicin, 25-Desacetyl rifampicin, and 25-Desacetyl
rifampicin-d4 in methanol.

Create a series of calibration standards by spiking blank human plasma with known

concentrations of Rifampicin and 25-Desacetyl rifampicin.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Extraction (Protein Precipitation):

To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown), add 300 µL

of acetonitrile containing the internal standard (25-Desacetyl rifampicin-d4).[4]

Vortex the mixture vigorously to precipitate plasma proteins.

Centrifuge the samples to pellet the precipitated proteins.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography (LC):

Column: A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 5 µm) is typically used.[4]

Mobile Phase: A gradient elution using a combination of (A) 0.1% formic acid in water and

(B) 0.1% formic acid in acetonitrile is common.

Flow Rate: A typical flow rate is 0.35 mL/min.[4]

Injection Volume: 5-50 µL of the extracted sample supernatant.[4]
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Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions: The mass spectrometer is set to monitor specific precursor-to-product

ion transitions for each compound. For example:

Rifampicin: m/z 823.4 → 791.4[4]

25-Desacetyl rifampicin: (Requires empirical determination, but would be based on its

molecular weight of ~780.9)

25-Desacetyl rifampicin-d4: (Requires empirical determination, but would be based on

its molecular weight of ~784.9)

Data Analysis:

Quantification is achieved by calculating the peak area ratio of the analyte to the internal

standard.

A calibration curve is constructed by plotting the peak area ratios of the calibration

standards against their known concentrations.

The concentrations of the unknown samples are then determined from this calibration

curve.

Mandatory Visualization
The following diagrams illustrate the key relationships and workflows described in this guide.
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Logical Relationship of Rifampicin and its Metabolites

Rifampicin
(MW: ~822.9 g/mol)

25-Desacetyl rifampicin
(MW: ~780.9 g/mol)

Metabolism
(- Acetyl Group)

Rifampicin-d4
(MW: ~826.9 g/mol)

Isotopic Labeling
(+ 4 Deuterium)

25-Desacetyl rifampicin-d4
(MW: ~784.9 g/mol)

Isotopic Labeling
(+ 4 Deuterium)

Metabolism
(- Acetyl Group)
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Metabolic and Isotopic Relationships
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Experimental Workflow for Quantification

Sample Preparation
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Data Processing
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566472?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

